Cas no 476438-78-5 (N-{[4-butyl-5-(methylsulfanyl)-4H-1,2,4-triazol-3-yl]methyl}adamantane-1-carboxamide)

N-{[4-butyl-5-(methylsulfanyl)-4H-1,2,4-triazol-3-yl]methyl}adamantane-1-carboxamide structure

476438-78-5 structure

Product Name:N-{[4-butyl-5-(methylsulfanyl)-4H-1,2,4-triazol-3-yl]methyl}adamantane-1-carboxamide

CAS No:476438-78-5

MF:C₁₉H₃₀N₄OS

MW:362.532702922821

CID:5773059

PubChem ID:3583943

Update Time:2023-11-21

N-{[4-butyl-5-(methylsulfanyl)-4H-1,2,4-triazol-3-yl]methyl}adamantane-1-carboxamide Chemical and Physical Properties

Names and Identifiers

- AKOS024580459
- SR-01000006803-1
- 476438-78-5
- F0528-1527
- (1s,3s)-N-((4-butyl-5-(methylthio)-4H-1,2,4-triazol-3-yl)methyl)adamantane-1-carboxamide
- N-{[4-butyl-5-(methylsulfanyl)-4H-1,2,4-triazol-3-yl]methyl}adamantane-1-carboxamide
- N-[(4-butyl-5-methylsulfanyl-1,2,4-triazol-3-yl)methyl]adamantane-1-carboxamide
- SR-01000006803
- Tricyclo[3.3.1.13,7]decane-1-carboxamide, N-[[4-butyl-5-(methylthio)-4H-1,2,4-triazol-3-yl]methyl]-
- Inchi： 1S/C19H30N4OS/c1-3-4-5-23-16(21-22-18(23)25-2)12-20-17(24)19-9-13-6-14(10-19)8-15(7-13)11-19/h13-15H,3-12H2,1-2H3,(H,20,24)
- InChI Key： URQGNXZIHNNMMP-UHFFFAOYSA-N
- SMILES： S(C)C1=NN=C(CNC(C23CC4CC(CC(C4)C2)C3)=O)N1CCCC

Computed Properties

Exact Mass: 362.21403277g/mol
Monoisotopic Mass: 362.21403277g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 25
Rotatable Bond Count: 7
Complexity: 459
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3.2
Topological Polar Surface Area: 85.1Å²

Experimental Properties

Density: 1.36±0.1 g/cm3(Predicted)
pka: 14.25±0.20(Predicted)

N-{[4-butyl-5-(methylsulfanyl)-4H-1,2,4-triazol-3-yl]methyl}adamantane-1-carboxamide Pricemore >>

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Life Chemicals	F0528-1527-2μmol	N-{[4-butyl-5-(methylsulfanyl)-4H-1,2,4-triazol-3-yl]methyl}adamantane-1-carboxamide	476438-78-5	90%+	2μl	$57.0	2023-05-17
Life Chemicals	F0528-1527-5μmol	N-{[4-butyl-5-(methylsulfanyl)-4H-1,2,4-triazol-3-yl]methyl}adamantane-1-carboxamide	476438-78-5	90%+	5μl	$63.0	2023-05-17
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Life Chemicals	F0528-1527-1mg	N-{[4-butyl-5-(methylsulfanyl)-4H-1,2,4-triazol-3-yl]methyl}adamantane-1-carboxamide	476438-78-5	90%+	1mg	$54.0	2023-05-17
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Life Chemicals	F0528-1527-3mg	N-{[4-butyl-5-(methylsulfanyl)-4H-1,2,4-triazol-3-yl]methyl}adamantane-1-carboxamide	476438-78-5	90%+	3mg	$63.0	2023-05-17
Life Chemicals	F0528-1527-4mg	N-{[4-butyl-5-(methylsulfanyl)-4H-1,2,4-triazol-3-yl]methyl}adamantane-1-carboxamide	476438-78-5	90%+	4mg	$66.0	2023-05-17
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